Cas no 1384428-29-8 (3-(3,3,3-trifluoropropyl)aniline)

• Product Name: 3-(3,3,3-trifluoropropyl)aniline
• CAS No: 1384428-29-8
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• MDL: MFCD22196695
• CID: 3160752
• PubChem ID: 66570508
• Update Time: 2025-06-15

3-(3,3,3-trifluoropropyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(3,3,3-Trifluoro-propyl)aniline
• JFC42829
• AKOS026671919
• Z1329768340
• 882-516-3
• G54847
• 3-(3,3,3-trifluoropropyl)aniline
• HKHLJRXNGQAQMB-UHFFFAOYSA-N
• 1384428-29-8
• CS-0265584
• EN300-99416

• MDL： MFCD22196695
• Inchi： 1S/C9H10F3N/c10-9(11,12)5-4-7-2-1-3-8(13)6-7/h1-3,6H,4-5,13H2
• InChI Key： HKHLJRXNGQAQMB-UHFFFAOYSA-N
• SMILES： FC(CCC1C=CC=C(C=1)N)(F)F

Computed Properties

• Exact Mass: 189.07653381Da
• Monoisotopic Mass: 189.07653381Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-(3,3,3-trifluoropropyl)aniline

Introduction to 3-(3,3,3-trifluoropropyl)aniline (CAS No. 1384428-29-8) and Its Emerging Applications in Chemical and Pharmaceutical Research

3-(3,3,3-trifluoropropyl)aniline, identified by the chemical identifier CAS No. 1384428-29-8, is a fluorinated aromatic amine that has garnered significant attention in the fields of organic synthesis and pharmaceutical development. This compound, characterized by its trifluoropropyl substituent attached to a benzene ring via an amine linkage, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. The introduction of fluorine atoms into the molecular structure enhances electron-withdrawing effects, influences metabolic stability, and modifies intermolecular interactions, thereby opening up diverse applications in medicinal chemistry and materials science.

The structure of 3-(3,3,3-trifluoropropyl)aniline features a benzene ring substituted with a 3,3,3-trifluoropropyl group at the para position relative to the amine functionality. This arrangement imparts a high degree of steric hindrance and electronic tunability, making it an attractive building block for designing novel pharmacophores. The trifluoropropyl group, in particular, is known for its ability to improve lipophilicity and metabolic resistance, which are critical factors in drug design. Recent studies have highlighted its role in developing small-molecule inhibitors with enhanced binding affinity and selectivity.

In the realm of pharmaceutical research, 3-(3,3,3-trifluoropropyl)aniline has been explored as a precursor in the synthesis of therapeutic agents targeting various biological pathways. For instance, its derivatives have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation. The fluorinated aromatic core contributes to the compound's ability to interact with biological targets through hydrophobic and electrostatic forces, while the amine group allows for further functionalization via coupling reactions such as amide or urea bond formation. These attributes make it a versatile scaffold for drug discovery campaigns.

Recent advancements in organic synthesis have demonstrated innovative methodologies for constructing complex fluorinated molecules like CAS No. 1384428-29-8. Techniques such as transition-metal-catalyzed cross-coupling reactions and photoredox catalysis have enabled efficient access to structurally diverse analogs of this compound. These synthetic strategies not only improve yield but also allow for precise control over regioselectivity and stereoselectivity, which are essential for developing high-quality pharmaceutical candidates.

The fluorinated aniline derivatives derived from 3-(3,3,3-trifluoropropyl)aniline have also found applications in the development of advanced materials. For example, their incorporation into polymer matrices enhances thermal stability and chemical resistance, making them suitable for high-performance coatings and electronic materials. Additionally, the electron-deficient nature of these compounds facilitates their use as ligands in catalytic systems, where they can modulate reaction pathways and improve efficiency.

From a biological perspective, the presence of fluorine atoms in CAS No. 1384428-29-8 influences both pharmacokinetic and pharmacodynamic properties of derived compounds. Fluorine substitution often increases binding affinity by altering electronic distributions and steric profiles at binding sites. Furthermore, fluorinated compounds tend to exhibit greater bioavailability due to improved lipophilicity and resistance to metabolic degradation. These characteristics are particularly valuable in designing drugs that require prolonged circulation times or targeted delivery systems.

The synthesis of high-purity 3-(3,3,3-trifluoropropyl)aniline is another area where recent research has made significant strides. Advances in purification techniques such as distillation under reduced pressure and chromatographic methods have enabled researchers to obtain enantiomerically pure forms of this compound. Such purity levels are crucial for studying stereoselective interactions with biological targets and optimizing drug candidates for clinical trials.

In conclusion,CAS No. 1384428-29-8, representing strongly fluorinated aromatic amine, represents a cornerstone in modern chemical synthesis with far-reaching implications across pharmaceuticals and materials science. Its unique structural features provide unparalleled opportunities for designing molecules with tailored properties that address unmet medical needs or enhance material performance. As research continues to uncover new synthetic pathways and applications,this compound will undoubtedly remain at forefront innovation.